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Compound of Interest

Compound Name:
N-(2-chlorophenyl)-3-

methylbenzamide

CAS No.: 77791-08-3

Cat. No.: B182711

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-(2-chlorophenyl)-3-methylbenzamide is a chemical compound belonging to the

benzanilide class, a group of molecules recognized for their diverse and significant biological

activities. This guide provides a comprehensive overview of its nomenclature, physicochemical

properties, synthesis, and structural characteristics, compiled to support ongoing and future

research and development efforts.

Nomenclature and Synonyms
Correctly identifying a chemical compound is fundamental for accurate research and

communication. The nomenclature for this compound can be understood through its structural

components: a 3-methylbenzoyl group attached to a 2-chloroaniline moiety via an amide

linkage.

Systematic and Common Names:
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Identifier Type Identifier

IUPAC Name N-(2-chlorophenyl)-3-methylbenzamide

Synonym 2'-chloro-3-methylbenzanilide

Note: While "2'-chloro-3-methylbenzanilide" is a descriptive synonym, "N-(2-chlorophenyl)-3-
methylbenzamide" is the preferred IUPAC nomenclature.

A definitive CAS Registry Number for this specific isomer has not been prominently found in

public databases, highlighting the importance of using its systematic IUPAC name for

unambiguous identification.

Chemical Structure and Properties
The molecular structure of N-(2-chlorophenyl)-3-methylbenzamide dictates its physical and

chemical behavior.

Chemical Structure
The structure comprises a central amide group connecting a 3-methylphenyl ring (from 3-

methylbenzoic acid) and a 2-chlorophenyl ring (from 2-chloroaniline).

graph "N-(2-chlorophenyl)-3-methylbenzamide" {

  layout=neato;

  node [shape=plaintext];

  "C1" [label="C"];

  "C2" [label="C"];

  "C3" [label="C"];

  "C4" [label="C"];

  "C5" [label="C"];

  "C6" [label="C"];

  "C7" [label="C"];

  "C8" [label="N"];

  "C9" [label="C"];

  "O1" [label="O"];

  "C10" [label="C"];

  "C11" [label="C"];

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b182711/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-2-chlorophenyl-3-methylbenzamide
https://www.benchchem.com/product/b182711/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-2-chlorophenyl-3-methylbenzamide
https://www.benchchem.com/product/b182711/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-2-chlorophenyl-3-methylbenzamide
https://www.benchchem.com/product/b182711/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-2-chlorophenyl-3-methylbenzamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182711?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


  "C12" [label="C"];

  "C13" [label="C"];

  "C14" [label="C"];

  "Cl1" [label="Cl"];

  "C15" [label="C"];

  "H1" [label="H"];

  "H2" [label="H"];

  "H3" [label="H"];

  "H4" [label="H"];

  "H5" [label="H"];

  "H6" [label="H"];

  "H7" [label="H"];

  "H8" [label="H"];

  "H9" [label="H"];

  "H10" [label="H"];

  "H11" [label="H"];

  "H12" [label="H"];

"C1" -- "C2"; "C2" -- "C3"; "C3" -- "C4"; "C4" -- "C5"; "C5" -- "C6";

"C6" -- "C1"; "C1" -- "C7"; "C7" -- "O1" [style=double]; "C7" -- "C8";

"C8" -- "H1"; "C8" -- "C9"; "C9" -- "C10"; "C9" -- "C14"; "C10" --

"C11"; "C11" -- "C12"; "C12" -- "C13"; "C13" -- "C14"; "C14" -- "Cl1";

"C3" -- "C15"; "C15" -- "H2"; "C15" -- "H3"; "C15" -- "H4"; "C2" --

"H5"; "C4" -- "H6"; "C5" -- "H7"; "C6" -- "H8"; "C10" -- "H9"; "C11" -

- "H10"; "C12" -- "H11"; "C13" -- "H12"; }

Figure 2: General synthesis pathway for N-(2-chlorophenyl)-3-

methylbenzamide.

Experimental Protocol (Exemplary)

While a specific detailed protocol for N-(2-chlorophenyl)-3-

methylbenzamide is not available, a general procedure based on the

synthesis of similar benzanilides is as follows. This protocol should

be adapted and optimized for specific laboratory conditions.

Materials:
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3-Methylbenzoyl chloride

2-Chloroaniline

Anhydrous solvent (e.g., dichloromethane, tetrahydrofuran)

Base (e.g., pyridine, triethylamine, or aqueous sodium hydroxide)

Hydrochloric acid (for workup)

Sodium bicarbonate solution (for workup)

Brine

Anhydrous sodium sulfate or magnesium sulfate

Ethanol (for recrystallization)

Procedure:

Reaction Setup: In a round-bottom flask, dissolve 2-chloroaniline

(1.0 equivalent) in the chosen anhydrous solvent under an inert

atmosphere (e.g., nitrogen or argon).

Addition of Base: Add the base (1.1-1.2 equivalents). If using an

aqueous base like NaOH, the reaction would be biphasic.

Addition of Acyl Chloride: Cool the mixture in an ice bath. Slowly

add a solution of 3-methylbenzoyl chloride (1.05 equivalents) in the

same solvent to the stirred reaction mixture.

Reaction: Allow the reaction to warm to room temperature and stir

for several hours. Monitor the progress of the reaction by thin-

layer chromatography (TLC).

Workup:

Quench the reaction with water.
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If the solvent is water-immiscible, separate the organic layer.

Wash the organic layer sequentially with dilute hydrochloric acid,

water, saturated sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium

sulfate.

Purification:

Filter off the drying agent and concentrate the organic solution

under reduced pressure to obtain the crude product.

Purify the crude product by recrystallization from a suitable

solvent, such as ethanol, to yield pure N-(2-chlorophenyl)-3-

methylbenzamide.[1]

Spectral Characterization

The structure of N-(2-chlorophenyl)-3-methylbenzamide is confirmed

through various spectroscopic techniques.

Infrared (IR) Spectroscopy

The IR spectrum of N-(2-chlorophenyl)-3-methylbenzamide will exhibit

characteristic absorption bands for its functional groups.

Functional Group Expected Absorption Range (cm⁻¹)

N-H Stretch 3500 - 3300 (m)

Aromatic C-H Stretch ~3030 (v)

C=O Stretch (Amide I) 1690 - 1630 (s)

N-H Bend (Amide II) 1650 - 1580 (m)

Aromatic C=C Bending 1700 - 1500 (m,m)
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Nuclear Magnetic Resonance (NMR)

Spectroscopy

Both ¹H and ¹³C NMR spectroscopy are crucial for the structural

elucidation of this compound.

¹H NMR: The spectrum will show distinct signals for the aromatic

protons on both the 2-chlorophenyl and 3-methylphenyl rings, a

singlet for the methyl group protons, and a broad singlet for the

amide N-H proton. The chemical shifts and coupling patterns of the

aromatic protons will be indicative of their substitution patterns.

¹³C NMR: The spectrum will display signals for all 14 carbon atoms,

including the carbonyl carbon of the amide group (typically in the

165-175 ppm range), the methyl carbon, and the aromatic carbons.

While specific spectral data for this compound is not readily

available in public databases, its synthesis and characterization by

NMR have been reported in the literature.[1]

Mass Spectrometry (MS)

Mass spectrometry will confirm the molecular weight of the compound.

The high-resolution mass spectrum (HRMS) will provide the exact mass,

confirming the molecular formula C₁₄H₁₂ClNO. Fragmentation patterns

can also provide further structural information.

Biological Activity and Potential

Applications

While specific biological activity data for N-(2-chlorophenyl)-3-

methylbenzamide is limited in the public domain, the benzanilide

scaffold is a well-known pharmacophore present in numerous

biologically active compounds. Derivatives of benzamide have been

reported to exhibit a wide range of pharmacological activities,

including:
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Anticonvulsant activity[2]

Anticancer properties

Antimicrobial effects

The specific substitution pattern of a chloro group on the aniline

ring and a methyl group on the benzoyl ring in N-(2-chlorophenyl)-3-

methylbenzamide suggests it could be a subject of interest for

screening in various biological assays to explore its potential

therapeutic applications. Further research is warranted to elucidate

the specific biological profile of this compound.

Conclusion

N-(2-chlorophenyl)-3-methylbenzamide is a distinct chemical entity

with a well-defined structure. This guide has provided a comprehensive

overview of its nomenclature, physicochemical properties, a general

synthesis protocol, and expected spectral characteristics. While

specific biological activity data is not yet widely available, its

structural similarity to other biologically active benzanilides

suggests it is a compound of interest for further investigation in

medicinal chemistry and drug discovery. The information compiled

herein serves as a valuable resource for researchers and scientists

working with this and related compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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